Cas no 145485-43-4 (3-(Trifluoromethyl)-benzenebutanoic acid)

• Product Name: 3-(Trifluoromethyl)-benzenebutanoic acid
• CAS No: 145485-43-4
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 2777957
• PubChem ID: 22394194
• Update Time: 2024-11-04

3-(Trifluoromethyl)-benzenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(trifluoromethyl)phenyl]butanoic acid
• 4-(3-Trifluoromethyl-phenyl)-butyric acid
• 4-(3-(TRIFLUOROMETHYL)PHENYL)BUTANOIC ACID
• Benzenebutanoic acid, 3-(trifluoromethyl)-
• AT28910
• MB04279
• 3-(Trifluoromethyl)-benzenebutanoic acid
• 4-(3-Trifluoromethylphenyl)-butanoic acid
• Z1708090026

• Inchi： 1S/C11H11F3O2/c12-11(13,14)9-5-1-3-8(7-9)4-2-6-10(15)16/h1,3,5,7H,2,4,6H2,(H,15,16)
• InChI Key： YDSHBPXDRHJEJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes